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Compound of Interest

Compound Name: L-Leucinol

Cat. No.: B1674794 Get Quote

CAS Number: 7533-40-6

Molecular Formula: C₆H₁₅NO

This technical guide provides an in-depth overview of L-Leucinol, a chiral amino alcohol

derived from the essential amino acid L-leucine. L-Leucinol serves as a critical building block

in organic synthesis, particularly in the development of novel pharmaceuticals and

agrochemicals. Its utility stems from its role as a chiral auxiliary and its own inherent biological

activities. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical properties, synthesis, and biological

significance.

Core Chemical and Physical Properties
L-Leucinol, also known by its systematic IUPAC name (2S)-2-amino-4-methylpentan-1-ol, is a

versatile organic compound with a well-defined stereochemistry that is crucial for its application

in asymmetric synthesis.[1][2] It is typically a white crystalline solid or a colorless oil, soluble in

water and various organic solvents.[1][3]
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Property Value Reference

CAS Number 7533-40-6 [1][2][3][4]

Molecular Formula C₆H₁₅NO [1][2][3][4]

Molecular Weight 117.19 g/mol [5]

Appearance
White crystalline solid or

Colorless oil
[1][3]

Boiling Point 198-200 °C at 768 mmHg [5]

Density 0.917 g/mL at 25 °C [5]

Optical Rotation [α]20/D +4° (c=9 in ethanol) [3][5]

SMILES CC(C)C--INVALID-LINK--CO [1][5]

InChI Key
VPSSPAXIFBTOHY-

LURJTMIESA-N
[1][5]

Molecular Structure
The molecular structure of L-Leucinol is characterized by a chiral center at the second carbon,

bearing an amino group, and a primary alcohol at the first carbon. The isobutyl group, derived

from its parent amino acid L-leucine, constitutes the remainder of the carbon chain.
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Caption: Chemical structure of L-Leucinol.
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Applications in Drug Development and Organic
Synthesis
L-Leucinol is a valuable chiral building block in the synthesis of a variety of biologically active

molecules.[3] Its primary applications include:

Chiral Auxiliary: The stereocenter of L-Leucinol can be used to direct the stereochemical

outcome of a chemical reaction, enabling the synthesis of enantiomerically pure compounds.

[3]

Synthesis of Enzyme Inhibitors: It serves as a starting material for the synthesis of inhibitors

for enzymes such as aminopeptidases and phospholipase A2.[5]

Pharmaceutical Intermediates: L-Leucinol is a precursor in the synthesis of various drug

candidates and active pharmaceutical ingredients (APIs).[3]

Biological Activity and Signaling Pathways
While L-Leucinol itself exhibits some biological activities, including potential antimicrobial

properties, its primary role in biological systems is often as an inhibitor of specific enzymes.[1]

Inhibition of Leucine Aminopeptidase
L-Leucinol is a known potent inhibitor of leucine aminopeptidase. This enzyme is involved in

the cleavage of N-terminal leucine residues from proteins and peptides. Inhibition of this

enzyme can have various physiological effects and is a target for therapeutic intervention.

Relationship to mTOR Signaling Pathway
The parent amino acid of L-Leucinol, L-leucine, is a well-established activator of the

mammalian target of rapamycin (mTOR) signaling pathway.[6] This pathway is a central

regulator of cell growth, proliferation, and metabolism. While direct studies on L-Leucinol's
effect on the mTOR pathway are less common, its structural similarity to L-leucine suggests a

potential for interaction with the cellular machinery that senses amino acid availability. The

activation of mTOR by leucine leads to the phosphorylation of downstream targets like S6K1

and 4E-BP1, promoting protein synthesis.
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Caption: Simplified mTOR signaling pathway activated by L-leucine.

Experimental Protocols
General Protocol for Aminopeptidase Inhibition Assay
This protocol outlines a general method for assessing the inhibitory effect of L-Leucinol on

aminopeptidase activity using a chromogenic or fluorogenic substrate.

Materials:

Purified aminopeptidase

L-Leucinol (inhibitor)
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Chromogenic/fluorogenic substrate (e.g., L-leucine-p-nitroanilide or Leu-AMC)

Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0)

Microplate reader

Procedure:

Prepare a stock solution of L-Leucinol in a suitable solvent (e.g., DMSO or water).

In a 96-well plate, add the assay buffer.

Add varying concentrations of the L-Leucinol stock solution to the wells.

Add the aminopeptidase enzyme solution to each well and incubate for a pre-determined

time at a specific temperature (e.g., 37°C) to allow for inhibitor binding.

Initiate the reaction by adding the substrate solution to each well.

Monitor the change in absorbance or fluorescence over time using a microplate reader at the

appropriate wavelength.

Calculate the initial reaction rates and determine the percentage of inhibition for each L-
Leucinol concentration.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration to

determine the IC₅₀ value.

Start Prepare Reagents
(Buffer, Inhibitor, Enzyme, Substrate)

Incubate Enzyme
with Inhibitor

Add Substrate
to Initiate Reaction

Measure Absorbance/
Fluorescence

Analyze Data
(Calculate IC₅₀) End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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